
Preparation of STL1267 Stock Solution in DMSO:
An Application Note and Protocol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: STL1267

Cat. No.: B10854985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of STL1267, a potent REV-ERB agonist, using dimethyl sulfoxide (DMSO) as a

solvent. Adherence to these guidelines is crucial for ensuring the integrity of the compound and

the safety of laboratory personnel.

Introduction
STL1267 is a small molecule agonist of the nuclear receptor REV-ERBα with a reported Ki

value of 0.16 µM.[1][2] It is a valuable tool for studying the role of REV-ERB in circadian

rhythms and metabolism. Due to its hydrophobic nature, STL1267 is typically dissolved in an

organic solvent, such as DMSO, to prepare a concentrated stock solution for use in in vitro and

in vivo experiments. Proper preparation and storage of this stock solution are critical for

obtaining accurate and reproducible results.

Materials and Equipment
Reagents

STL1267 powder (purity >99%)

Anhydrous/low-moisture Dimethyl Sulfoxide (DMSO), molecular biology grade

Equipment
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Analytical balance

Fume hood

Vortex mixer

Sonicator (optional, but recommended)

Sterile, amber or foil-wrapped microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Personal Protective Equipment (PPE): Butyl rubber gloves, safety goggles, lab coat

Quantitative Data Summary
The following tables provide key quantitative information for STL1267 and recommended

volumes for preparing stock solutions.

Table 1: Properties of STL1267

Property Value Reference

Molecular Weight 322.75 g/mol [1]

Appearance White to off-white solid [1]

Solubility in DMSO 25 mg/mL (77.46 mM) [1][2]

Table 2: Preparation of STL1267 Stock Solutions

Desired Concentration
Mass of STL1267 for 1 mL
of DMSO

Molar Concentration

10 mM 3.23 mg 10 mM

20 mM 6.46 mg 20 mM

50 mM 16.14 mg 50 mM
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Experimental Protocol
This protocol details the steps for preparing a 10 mM stock solution of STL1267 in DMSO. The

procedure can be scaled accordingly for different desired concentrations.

Safety Precautions
DMSO Handling: DMSO is a combustible liquid that can readily penetrate the skin,

potentially carrying dissolved substances with it.[3][4] Always handle DMSO in a fume hood

while wearing appropriate PPE, including butyl gloves, a lab coat, and safety goggles.[3][5]

[6] Avoid contact with skin and eyes.[6] Keep away from heat and open flames.[4][7]

STL1267 Handling: The toxicological properties of STL1267 may not be fully characterized.

Standard laboratory precautions for handling chemical compounds should be followed.

Stock Solution Preparation
Equilibration: Allow the STL1267 powder and DMSO to equilibrate to room temperature

before opening to prevent moisture condensation. As DMSO is hygroscopic, using a fresh,

unopened bottle is recommended for optimal solubility.[1]

Weighing: In a fume hood, accurately weigh 3.23 mg of STL1267 powder and transfer it to a

sterile, amber microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the STL1267 powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate

dissolution.

Sonication (Optional but Recommended): If the compound does not fully dissolve, sonicate

the solution for 5-10 minutes in a water bath sonicator.[1] This can aid in the dissolution of

less soluble compounds.

Visual Inspection: Visually inspect the solution to ensure that all the solid has completely

dissolved and the solution is clear.
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Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile, amber

microcentrifuge tubes.[1]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1]

Signaling Pathway and Workflow Diagrams
The following diagrams illustrate the known signaling pathway of STL1267 and the

experimental workflow for preparing the stock solution.

STL1267 REV-ERBα
Agonist

BMAL1 Gene Expression
Repression

Click to download full resolution via product page

Caption: STL1267 acts as an agonist for REV-ERBα, leading to the repression of BMAL1 gene

expression.

Caption: Workflow for the preparation and storage of STL1267 stock solution.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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